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Compound of Interest

Compound Name: 2-(Iodomethyl)oxirane

CAS No.: 624-57-7

Cat. No.: B1295755

Get Quote

Abstract & Strategic Utility
2-(Iodomethyl)oxirane (Epiodohydrin) represents a "super-electrophilic" analog of the

ubiquitous epichlorohydrin.[1] While epichlorohydrin is the industry standard for introducing

glycidyl units (oxirane rings) into nucleophiles, its reactivity is often insufficient for sterically

hindered amines, electron-poor phenols, or temperature-sensitive substrates.[1]

Epiodohydrin bridges this gap.[1] The carbon-iodine bond (bond dissociation energy ~57

kcal/mol) is significantly weaker than the carbon-chlorine bond (~80 kcal/mol), making the

iodide an exceptional leaving group.[1] This allows alkylation reactions to proceed at lower

temperatures and with faster kinetics, preserving sensitive functional groups that might

degrade under the harsh reflux conditions required for epichlorohydrin.

Key Application Areas:

Late-Stage Functionalization: Introduction of epoxide warheads into complex drug scaffolds.

[1]

Lipid Synthesis: Modification of glycerol backbones where regioselectivity is critical.[1]
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Polymer Chemistry: Low-temperature crosslinking of functionalized resins.[1]

Chemical Profile & Reactivity Matrix
The utility of epiodohydrin lies in its bifunctional nature: it possesses an electrophilic epoxide

ring and a primary alkyl halide.[1]

Table 1: Halohydrin Leaving Group Comparison
Property

Epichlorohydri
n (Cl)

Epibromohydri
n (Br)

Epiodohydrin
(I)

Impact on
Protocol

Bond Length (C-

X)
1.77 Å 1.94 Å 2.14 Å

Longer bond =

easier cleavage.

[1]

Leaving Group

Ability
Moderate Good Excellent

I⁻ is the best

leaving group;

allows milder

bases.[1]

Reactivity

(Relative)
1 (Baseline) ~50x >200x

Reaction times

reduced from

hours to minutes.

[1]

Stability High Moderate Low

Must be stored

cold/dark; prone

to

polymerization.

Mechanism of Action: The "Dual-Path" Challenge
When reacting epiodohydrin with a nucleophile (Nu⁻), two competing pathways exist.[1]

Understanding this is critical for controlling regioselectivity.

Path A (Direct Displacement): The nucleophile displaces the iodide via SN2.[1] This retains

the epoxide ring intact.[1] This is favored by soft nucleophiles and non-polar solvents.[1]
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Path B (Ring Opening): The nucleophile attacks the epoxide ring (usually at the less

substituted carbon).[1][2] The resulting alkoxide can then displace the iodide (Payne-like

rearrangement) to reform the epoxide.[1]

Visualization: Reaction Pathways
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Figure 1: Competing mechanistic pathways. Path A is generally preferred for epiodohydrin due

to the lability of the C-I bond, whereas epichlorohydrin often forces the reaction through Path B.

Experimental Protocols
Protocol A: The "Finkelstein Boost" (In-Situ Generation)
Context: Epiodohydrin is expensive and unstable.[1] The most "field-proven" method for

medicinal chemistry is to generate it in situ from epichlorohydrin using a catalytic amount of

iodide.[1] This accelerates sluggish alkylations without requiring isolation of the toxic iodide

intermediate.[1]

Reagents:

Substrate (Amine/Phenol): 1.0 equiv[1]

Epichlorohydrin: 1.2 - 1.5 equiv[1]

Potassium Iodide (KI) or Sodium Iodide (NaI): 0.1 - 0.5 equiv (Catalytic)[1]

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (1.5 equiv)[1]
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Solvent: Acetone or Butanone (MEK) for Finkelstein conditions; Acetonitrile (ACN) is also

acceptable.[1]

Procedure:

Activation: Dissolve Epichlorohydrin (1.5 equiv) and NaI (0.2 equiv) in ACN. Stir at room

temperature for 15 minutes. Observation: Solution may turn slightly yellow due to trace

iodine liberation.[1]

Addition: Add the Base (K₂CO₃) followed by the Substrate.[1]

Reaction: Stir at 40°C.

Mechanism Note: The iodide displaces the chloride to form transient Epiodohydrin. The

substrate reacts with this highly active species, releasing iodide back into the cycle.

Monitoring: Monitor by TLC or LCMS. The reaction is typically 4-5x faster than without iodide.

[1]

Workup: Filter off inorganic salts. Concentrate. Redissolve in EtOAc and wash with 10%

Sodium Thiosulfate (to quench iodine) followed by brine.

Protocol B: Direct N-Alkylation with Isolated
Epiodohydrin
Context: When precise stoichiometry is required, or the substrate is sensitive to the chloride

ions present in Protocol A.

Safety Pre-Check:

Epiodohydrin is a potent alkylator.[1] Double-glove (Nitrile) and work in a fume hood.[1]

Prepare a quenching bath of 10% aqueous Sodium Thiosulfate mixed with 1M NaOH.[1]

Procedure:

Preparation: Dissolve the secondary amine (1.0 equiv) in anhydrous DMF or THF.
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Base: Add NaH (1.1 equiv) at 0°C if deprotonation is required (for amides/indoles), or use

DIPEA (1.5 equiv) for basic amines.[1]

Alkylation: Add 2-(Iodomethyl)oxirane (1.1 equiv) dropwise at -10°C to 0°C.

Critical Insight: Low temperature is vital.[1] At >20°C, the amine may attack the epoxide

ring (Path B) or cause polymerization. The C-I bond is labile enough to react at 0°C.[1]

Quench: Once starting material is consumed (typically <1 hour), quench with saturated

NH₄Cl.

Extraction: Extract with Et₂O (Ether is preferred over DCM to avoid alkylation of the solvent

with trace amine).[1]

Stabilization: If not using immediately, store the product at -20°C. Glycidyl amines derived

from epiodohydrin can self-polymerize.[1]

Workflow Visualization
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Figure 2: Operational workflow for handling high-reactivity alkylating agents.

Critical Safety & Handling (E-E-A-T)
1. Iodine Toxicity & Sensitization: Unlike chloro-analogs, iodine metabolites can cause

sensitization.[1] Epiodohydrin is a lachrymator.[1][3]

Protocol: All glassware and syringes must be rinsed with the Thiosulfate/NaOH quenching

solution before being removed from the hood.

2. Instability & Storage: Epiodohydrin degrades upon exposure to light and heat, liberating free

iodine (turning purple/brown) and polymerizing.
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Storage: -20°C, under Argon, wrapped in aluminum foil.

Quality Check: If the liquid is dark brown, distill before use or switch to Protocol A (In-situ).

3. Visualization (TLC): Standard UV visualization works, but alkylating agents are best

visualized using 4-(p-nitrobenzyl)pyridine (NBP) stain, which turns blue/purple with active

alkylators.[1]

Troubleshooting & Optimization
Observation Root Cause Corrective Action

Reaction turns dark purple Liberation of I₂

Wash reaction mixture with

10% Na₂S₂O₃. Ensure light

protection.[1]

Low Yield / Polymerization Temperature too high
Lower reaction temp to -10°C.

Dilute reaction (0.05 M).[1]

Regioisomer Mix (Ring Open

vs Sub)
Solvent Polarity

Switch to non-polar solvent

(Toluene/Ether) to favor SN2

displacement of Iodide over

Epoxide opening.

Starting Material Stalled HCl Scavenging failure

If using in-situ method, ensure

K₂CO₃ is finely ground or use

Cs₂CO₃ for better solubility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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